Cas no 1309980-14-0 ((2,3-Dihydro-1,4dioxino2,3-bpyridin-8-yl)boronic acid pinacol ester)

(2,3-Dihydro-1,4-dioxino[2,3-b]pyridin-8-yl)boronic acid pinacol ester is a high-purity boronic ester derivative commonly employed as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its fused dioxinopyridine scaffold enhances stability while maintaining reactivity, making it suitable for constructing complex heterocyclic systems. The pinacol ester group improves handling and shelf life by protecting the boronic acid functionality from protodeboronation. This compound is particularly valuable in pharmaceutical and materials science research, where precise C-C bond formation is critical. Its consistent performance under mild reaction conditions and compatibility with diverse substrates contribute to its utility in synthetic organic chemistry.
(2,3-Dihydro-1,4dioxino2,3-bpyridin-8-yl)boronic acid pinacol ester structure
1309980-14-0 structure
Product Name:(2,3-Dihydro-1,4dioxino2,3-bpyridin-8-yl)boronic acid pinacol ester
CAS No:1309980-14-0
MF:C13H18BNO4
MW:263.097323894501
MDL:MFCD16628208
CID:2131035
Update Time:2025-10-31

(2,3-Dihydro-1,4dioxino2,3-bpyridin-8-yl)boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine
    • (2,3-DIHYDRO-[1,4]DIOXINO[2,3-B]PYRIDIN-8-YL)BORONIC ACID PINACOL ESTER
    • HSIMPSRXFOCKQV-UHFFFAOYSA-N
    • 8-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2,3-DIHYDRO-[1,4]DIOXINO[2,3 -B]PYRIDINE
    • 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine, AldrichCPR
    • (2,3-Dihydro-1,4dioxino2,3-bpyridin-8-yl)boronic acid pinacol ester
    • MDL: MFCD16628208
    • Inchi: 1S/C13H18BNO4/c1-12(2)13(3,4)19-14(18-12)9-5-6-15-11-10(9)16-7-8-17-11/h5-6H,7-8H2,1-4H3
    • InChI Key: HSIMPSRXFOCKQV-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CN=C3C=2OCCO3)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 334
  • Topological Polar Surface Area: 49.8

(2,3-Dihydro-1,4dioxino2,3-bpyridin-8-yl)boronic acid pinacol ester Security Information

  • HazardClass:IRRITANT

(2,3-Dihydro-1,4dioxino2,3-bpyridin-8-yl)boronic acid pinacol ester Pricemore >>

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abcr
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abcr
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8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine; .
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(2,3-Dihydro-1,4dioxino2,3-bpyridin-8-yl)boronic acid pinacol ester Related Literature

Additional information on (2,3-Dihydro-1,4dioxino2,3-bpyridin-8-yl)boronic acid pinacol ester

Introduction to (2,3-Dihydro-1,4dioxino2,3-bpyridin-8-yl)boronic Acid Pinacol Ester (CAS No. 1309980-14-0)

The compound (2,3-Dihydro-1,4dioxino2,3-bpyridin-8-yl)boronic Acid Pinacol Ester (CAS No. 1309980-14-0) is a significant molecule in the field of organic synthesis and materials science. This compound is particularly notable for its role in cross-coupling reactions, which are pivotal in the construction of complex organic molecules. The boronic acid pinacol ester functional group is a key feature of this compound, making it highly versatile in various chemical transformations.

Recent advancements in organoboron chemistry have highlighted the importance of this compound in the synthesis of biologically active molecules and advanced materials. The dihydrodioxino-bpyridine framework provides a unique platform for further functionalization, enabling researchers to explore novel applications in drug discovery and material engineering. The pinacol ester group enhances the stability and reactivity of the boronic acid moiety, making it an ideal substrate for Suzuki-Miyaura coupling reactions.

In terms of structural characterization, (2,3-Dihydro-1,4dioxino2,3-bpyridin-8-yl)boronic Acid Pinacol Ester exhibits a well-defined molecular architecture that has been extensively studied using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided critical insights into the compound's electronic properties and stereochemistry, which are essential for understanding its reactivity in various chemical environments.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the parent pyridine derivative. Subsequent oxidation and cyclization steps lead to the formation of the dihydrodioxino ring system. The introduction of the boronic acid pinacol ester group is achieved through a carefully controlled reaction sequence that ensures high yields and purity. This synthetic pathway has been optimized based on recent research findings in boron chemistry, making it more efficient and scalable for industrial applications.

One of the most exciting developments involving this compound is its application in the synthesis of advanced materials with tailored electronic properties. By incorporating this boronic acid ester into polymer frameworks or as a building block for nanostructured materials, researchers have demonstrated its potential in creating novel materials for optoelectronic devices and energy storage systems. The ability to perform precise cross-coupling reactions using this compound has opened new avenues for designing materials with enhanced performance characteristics.

Furthermore, (2,3-Dihydro-1,4dioxino2,3-bpyridin-8-yl)boronic Acid Pinacol Ester has shown promise in medicinal chemistry applications. Its unique structure allows for the creation of bioactive molecules with potential therapeutic effects. Recent studies have explored its use as a scaffold for developing inhibitors of key enzymes involved in disease pathways. The compound's reactivity and stability make it an attractive candidate for further exploration in drug discovery programs.

In conclusion, (2,3-Dihydro-1,4dioxino2,3-bpyridin-8-yl)boronic Acid Pinacol Ester (CAS No. 1309980-14-0) is a versatile and valuable molecule with wide-ranging applications in organic synthesis and materials science. Its unique structural features and reactivity make it an essential tool for researchers aiming to develop innovative solutions across various fields. As ongoing research continues to uncover new applications and improve synthetic methodologies, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.

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